Cas no 2138223-70-6 (3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid)

• Product Name: 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid
• CAS No: 2138223-70-6
• MF: C₁₀H₁₅NO₄S₂
• MW: 277.360400438309
• CID: 5908245
• PubChem ID: 165449487
• Update Time: 2025-06-11

3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716724
• 3-(3-methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid
• 2138223-70-6
• 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid

• Inchi： 1S/C10H15NO4S2/c1-5(2)6(3)7-4-8(17(11,14)15)16-9(7)10(12)13/h4-6H,1-3H3,(H,12,13)(H2,11,14,15)
• InChI Key： FGQLTFYFBXBXAU-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)O)C(C)C(C)C)S(N)(=O)=O

Computed Properties

• Exact Mass: 277.04425031g/mol
• Monoisotopic Mass: 277.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid

Introduction to 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid (CAS No. 2138223-70-6)

3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid, identified by its CAS number 2138223-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its sulfamoyl and carboxylic acid functional groups, make it a promising candidate for further exploration in medicinal chemistry.

The synthesis and characterization of 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid have been the focus of several recent studies, highlighting its significance in the development of novel therapeutic agents. The presence of the sulfamoyl group at the 5-position of the thiophene ring introduces a polar and hydrophilic moiety, which can enhance the solubility and bioavailability of derivatives. Additionally, the carboxylic acid functionality at the 2-position provides a site for further chemical modifications, enabling the creation of more complex and tailored molecules.

In recent years, there has been a growing interest in thiophene-based compounds due to their role as bioactive scaffolds in various pharmacological applications. Studies have demonstrated that thiophene derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid is no exception, and its unique structure suggests potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential as a precursor for drug discovery. The sulfamoyl group is a well-known pharmacophore that has been incorporated into numerous drugs due to its ability to interact with biological targets. For instance, sulfonamides are widely used in antibiotics and anti-diabetic medications. By incorporating this group into a thiophene backbone, researchers can explore new avenues for drug development, particularly in areas where traditional therapies have limitations.

The methylbutan-2-yl side chain attached to the thiophene ring adds another layer of complexity to this molecule. This alkyl group can influence the compound's pharmacokinetic properties, such as its metabolic stability and distribution within the body. Understanding how this side chain interacts with biological systems is crucial for optimizing the compound's potential as a drug candidate. Computational modeling and experimental studies have begun to shed light on these interactions, providing valuable insights into how structural modifications can enhance biological activity.

Recent research has also explored the synthetic pathways for producing 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid efficiently and cost-effectively. The development of novel synthetic methods not only facilitates further research but also opens up possibilities for large-scale production if needed. Green chemistry principles have been increasingly applied to these synthetic processes, aiming to minimize waste and reduce environmental impact while maintaining high yields and purity.

The biological evaluation of 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid has begun to reveal its potential applications. Initial in vitro studies have shown promising results in several assay systems, including cell-based assays for cancer cell proliferation and inflammation-related pathways. These findings suggest that derivatives of this compound could be developed into new treatments for diseases such as cancer and inflammatory disorders.

Furthermore, the structural versatility of this molecule allows for further derivatization to create libraries of compounds with varying biological profiles. By systematically modifying different parts of the molecule, researchers can identify substructures that are most effective at interacting with target proteins or enzymes. This approach is often used in high-throughput screening (HTS) campaigns to identify lead compounds for further optimization.

The role of computational chemistry in studying 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid cannot be overstated. Molecular modeling techniques provide a powerful tool for predicting how this compound will behave in different environments and how it might interact with biological targets. These predictions can guide experimental design and help researchers focus their efforts on the most promising chemical modifications.

In conclusion, 3-(3-Methylbutan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid (CAS No. 2138223-70-6) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, make it a valuable asset in the search for new therapeutic agents. As more studies are conducted on this compound, its potential applications are likely to expand, offering hope for new treatments across multiple disease areas.